Cas no 232-85-9 (3H-Pyrrolo[3,2-f]quinoline)

3H-Pyrrolo[3,2-f]quinoline structure
3H-Pyrrolo[3,2-f]quinoline structure
Product name:3H-Pyrrolo[3,2-f]quinoline
CAS No:232-85-9
MF:C11H8N2
MW:168.19462
CID:1109482
PubChem ID:906143

3H-Pyrrolo[3,2-f]quinoline Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrrolo[3,2-f]quinoline
    • 232-85-9
    • pyrrolo[3,2-f]quinoline
    • DTXSID60358630
    • Inchi: InChI=1S/C11H8N2/c1-2-8-9-5-7-13-11(9)4-3-10(8)12-6-1/h1-7,13H
    • InChI Key: ARQREKCNWFIYIU-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=CC3=C2C=CN3)N=C1

Computed Properties

  • Exact Mass: 168.06884
  • Monoisotopic Mass: 168.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų
  • XLogP3: 2.3

Experimental Properties

  • PSA: 28.68

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